Cas no 110821-08-4 (Ethyl 2,4-dimethoxypyrimidine-5-carboxylate)

• Product name: Ethyl 2,4-dimethoxypyrimidine-5-carboxylate
• CAS No: 110821-08-4
• MF: C₉H₁₂N₂O₄
• MW: 212.203
• CID: 3167805
• PubChem ID: 13861566

Ethyl 2,4-dimethoxypyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2,4-dimethoxypyrimidine-5-carboxylate
• SB59578
• 110821-08-4
• F81562
• AKOS024261688
• Ethyl2,4-dimethoxypyrimidine-5-carboxylate

• Inchi： InChI=1S/C9H12N2O4/c1-4-15-8(12)6-5-10-9(14-3)11-7(6)13-2/h5H,4H2,1-3H3
• InChI Key： FMSHZVSOUROFPW-UHFFFAOYSA-N
• SMILES： CCOC(=O)C1=CN=C(N=C1OC)OC

Computed Properties

• Exact Mass: 212.07970687Da
• Monoisotopic Mass: 212.07970687Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 70.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives